Cas no 1805528-78-2 (3-Cyano-2-(difluoromethyl)-6-methylpyridine-5-sulfonyl chloride)

• Product Name: 3-Cyano-2-(difluoromethyl)-6-methylpyridine-5-sulfonyl chloride
• CAS No: 1805528-78-2
• MF: C₈H₅ClF₂N₂O₂S
• MW: 266.652306318283
• CID: 4878635
• Update Time: 2025-07-17

3-Cyano-2-(difluoromethyl)-6-methylpyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-6-methylpyridine-5-sulfonyl chloride

• Inchi： 1S/C8H5ClF2N2O2S/c1-4-6(16(9,14)15)2-5(3-12)7(13-4)8(10)11/h2,8H,1H3
• InChI Key： UTKBLYZWJMLHPQ-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(C#N)=C(C(F)F)N=C1C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 400
• XLogP3: 1.6
• Topological Polar Surface Area: 79.2

Additional information on 3-Cyano-2-(difluoromethyl)-6-methylpyridine-5-sulfonyl chloride

3-Cyano-2-(difluoromethyl)-6-methylpyridine-5-sulfonyl chloride (CAS No. 1805528-78-2): An Overview

3-Cyano-2-(difluoromethyl)-6-methylpyridine-5-sulfonyl chloride (CAS No. 1805528-78-2) is a versatile and highly reactive compound that has gained significant attention in the field of medicinal chemistry and chemical synthesis. This compound, characterized by its unique structural features, including a cyano group, difluoromethyl moiety, and a sulfonyl chloride functional group, offers a wide range of applications in the development of novel pharmaceuticals and agrochemicals.

The cyano group in 3-Cyano-2-(difluoromethyl)-6-methylpyridine-5-sulfonyl chloride is a key feature that contributes to its high reactivity and versatility. Cyano groups are known for their ability to participate in various chemical reactions, such as nucleophilic addition, reduction, and substitution reactions. This makes the compound an excellent starting material for the synthesis of complex molecules with diverse functionalities.

The presence of the difluoromethyl moiety in 3-Cyano-2-(difluoromethyl)-6-methylpyridine-5-sulfonyl chloride adds another layer of complexity and utility to the molecule. Fluorinated compounds are of particular interest in medicinal chemistry due to their enhanced metabolic stability, improved pharmacokinetic properties, and potential for modulating biological activity. The difluoromethyl group can significantly influence the electronic properties of the molecule, thereby affecting its reactivity and biological activity.

The sulfonyl chloride functional group in 3-Cyano-2-(difluoromethyl)-6-methylpyridine-5-sulfonyl chloride is highly reactive and can readily undergo nucleophilic substitution reactions. This property makes it an ideal reagent for the synthesis of sulfonamides, which are important intermediates in the development of various pharmaceuticals. Sulfonamides are widely used in the treatment of bacterial infections and have also shown promise in other therapeutic areas, such as cancer and inflammatory diseases.

Recent research has highlighted the potential of 3-Cyano-2-(difluoromethyl)-6-methylpyridine-5-sulfonyl chloride in the development of novel therapeutics. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique combination of functional groups in this molecule allows for fine-tuning of its properties to achieve optimal biological activity.

In addition to its applications in medicinal chemistry, 3-Cyano-2-(difluoromethyl)-6-methylpyridine-5-sulfonyl chloride has also found use in agrochemical research. Its high reactivity and ability to form stable derivatives make it a valuable intermediate in the synthesis of pesticides and herbicides. A recent study published in Pesticide Biochemistry and Physiology reported that compounds derived from this molecule showed excellent efficacy against a range of plant pathogens, making them promising candidates for agricultural applications.

The synthesis of 3-Cyano-2-(difluoromethyl)-6-methylpyridine-5-sulfonyl chloride typically involves a multi-step process that includes the formation of the cyano group, introduction of the difluoromethyl moiety, and final conversion to the sulfonyl chloride. Advanced synthetic methods, such as transition-metal-catalyzed reactions and electrophilic fluorination techniques, have been employed to optimize the yield and purity of this compound. These methods have significantly improved the efficiency and scalability of its production, making it more accessible for both academic research and industrial applications.

In conclusion, 3-Cyano-2-(difluoromethyl)-6-methylpyridine-5-sulfonyl chloride (CAS No. 1805528-78-2) is a highly versatile compound with significant potential in various fields of chemistry and biology. Its unique structural features make it an excellent starting material for the synthesis of complex molecules with diverse applications in pharmaceuticals, agrochemicals, and other areas. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemical science.